Cas no 876890-76-5 (1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one)

• Product Name: 1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one
• CAS No: 876890-76-5
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 5447238
• Update Time: 2025-07-08

1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one Chemical and Physical Properties

Names and Identifiers

• 1'-[(3,4-dimethoxyphenyl)methyl]-7'-methylspiro[1,3-dioxane-2,3'-indole]-2'-one
• 1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

• Inchi： 1S/C21H23NO5/c1-14-6-4-7-16-19(14)22(20(23)21(16)26-10-5-11-27-21)13-15-8-9-17(24-2)18(12-15)25-3/h4,6-9,12H,5,10-11,13H2,1-3H3
• InChI Key： RRHPNQWKUGXLIX-UHFFFAOYSA-N
• SMILES： O1CCCOC21C1=C(N(CC3=CC=C(OC)C(OC)=C3)C2=O)C(C)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro1,3-dioxane-2,3'-indole-2'-one

Compound CAS No 876890-76-5: 1'-(3,4-Dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro[1,3]dioxane[2,3']indole-2'-one

The compound with CAS No 876890-76-5, known as 1'-(3,4-dimethoxyphenyl)methyl-7'-methyl-1',2'-dihydrospiro[1,3]dioxane[2,3']indole-2'-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a spiro ring system and a substituted indole moiety. The presence of the 3,4-dimethoxyphenyl group and the spiro[1,3]dioxane ring contributes to its distinctive chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in asymmetric catalysis have enabled researchers to achieve higher yields and better enantioselectivity in its production. The molecule's structure has been optimized through computational chemistry techniques, such as density functional theory (DFT), to predict its electronic properties and reactivity under various conditions.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that it exhibits significant antiproliferative activity against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cell signaling pathways makes it a valuable candidate for drug development. Additionally, its selective cytotoxicity suggests that it may have fewer adverse effects compared to conventional chemotherapeutic agents.

In recent years, there has been growing interest in the use of spiro compounds like this one in the design of novel antibiotics. The spiro[1,3]dioxane moiety is known to enhance the molecule's stability and bioavailability, making it an attractive scaffold for drug design. Researchers have also explored the use of this compound as a precursor for other bioactive molecules through various post-synthesis modifications.

The structural complexity of this compound presents both challenges and opportunities for chemists. Its synthesis requires precise control over stereochemistry and regioselectivity, which can be achieved through advanced reaction techniques such as transition metal catalysis and organocatalysis. The compound's unique architecture also makes it an excellent candidate for further functionalization to explore its full potential in medicinal chemistry.

In conclusion, the compound with CAS No 876890-76-5 represents a significant advancement in organic synthesis and drug discovery. Its distinctive structural features and promising biological activities make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.